Cas no 2694745-01-0 (2,2-difluoro-2H,5H,6H,7H-1,3dioxolo4,5-fisoindol-5-one)

• Product name: 2,2-difluoro-2H,5H,6H,7H-1,3dioxolo4,5-fisoindol-5-one
• CAS No: 2694745-01-0
• MF: C₉H₅F₂NO₃
• MW: 213.137709379196
• MDL: MFCD32964080
• CID: 5653612
• PubChem ID: 156620463

2,2-difluoro-2H,5H,6H,7H-1,3dioxolo4,5-fisoindol-5-one Chemical and Physical Properties

Names and Identifiers

• EN300-28227021
• 2694745-01-0
• 2,2-difluoro-2H,5H,6H,7H-[1,3]dioxolo[4,5-f]isoindol-5-one
• MFCD32964080
• 2,2-Difluoro-5,6-dihydro-[1,3]dioxolo[4,5-f]isoindol-7-one
• 2,2-difluoro-2H,5H,6H,7H-1,3dioxolo4,5-fisoindol-5-one

• MDL： MFCD32964080
• Inchi： 1S/C9H5F2NO3/c10-9(11)14-6-1-4-3-12-8(13)5(4)2-7(6)15-9/h1-2H,3H2,(H,12,13)
• InChI Key： CEEWJWFXEWKANE-UHFFFAOYSA-N
• SMILES： FC1(OC2C=C3C(NCC3=CC=2O1)=O)F

Computed Properties

• Exact Mass: 213.02374935g/mol
• Monoisotopic Mass: 213.02374935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2,2-difluoro-2H,5H,6H,7H-1,3dioxolo4,5-fisoindol-5-one

Introduction to 2,2-difluoro-2H,5H,6H,7H-1,3dioxolo[4,5-f]isoindol-5-one (CAS No. 2694745-01-0)

2,2-difluoro-2H,5H,6H,7H-1,3dioxolo[4,5-f]isoindol-5-one (CAS No. 2694745-01-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindolones and is characterized by its unique structural features, including the presence of two fluorine atoms and a dioxolo ring system. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2,2-difluoro-2H,5H,6H,7H-1,3dioxolo[4,5-f]isoindol-5-one has been extensively studied in recent years. One of the most notable synthetic routes involves the reaction of a suitable precursor with a fluorinating agent followed by cyclization to form the dioxolo ring system. This method has been optimized to achieve high yields and purity levels, making it a viable option for large-scale production in both academic and industrial settings.

In terms of its biological activity, 2,2-difluoro-2H,5H,6H,7H-1,3dioxolo[4,5-f]isoindol-5-one has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the activity of key enzymes involved in inflammatory pathways and to induce apoptosis in cancer cells. These findings suggest that 2,2-difluoro-2H,5H,6H,7H-1,3dioxolo[4,5-f]isoindol-5-one could be a valuable lead compound for the development of new therapeutic agents.

The mechanism of action of 2,2-difluoro-2H,5H,6H,7H-1,3dioxolo[4,5-f]isoindol-5-one is an area of ongoing investigation. Recent studies have indicated that the compound may interact with specific protein targets involved in cellular signaling pathways. For instance, it has been shown to modulate the activity of kinases and transcription factors that play crucial roles in inflammation and cancer progression. Understanding these molecular interactions is essential for optimizing the compound's therapeutic potential and minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-difluoro-2H,5H,6H,7H-1,3dioxolo[4,5-f]isoindol-5-one in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the pharmacokinetics and pharmacodynamics of the compound in vivo.

Beyond its potential as a therapeutic agent, 2,2-difluoro-2H,5H,6H,7H-1,3dioxolo[4，5-f]isoindol-5-one is also being explored for its use as a research tool. Its unique chemical structure makes it an ideal candidate for studying the biological roles of fluorinated compounds and dioxolo ring systems. Additionally, it can serve as a scaffold for the development of new derivatives with enhanced biological activities or improved pharmacological properties.

In conclusion, 2，2-difluoro-2H，5H，6H，7H-1，3dioxolo[4，5-f]isoindol-5-one (CAS No. 2694745-01-0) represents a promising compound with significant potential in both research and clinical applications. Ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic utility. As research progresses, 2，2-difluoro-2H，5H，6H，7H-1，3dioxolo[4，5-f]isoindol-5-one is poised to make important contributions to the fields of medicinal chemistry and pharmaceutical science.